Cas no 1194020-10-4 (1-Propanone, 1-(6-bromo-3-pyridinyl)-)

• Product Name: 1-Propanone, 1-(6-bromo-3-pyridinyl)-
• CAS No: 1194020-10-4
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 4537831
• PubChem ID: 59278472
• Update Time: 2025-10-28

1-Propanone, 1-(6-bromo-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(6-bromo-3-pyridinyl)-

• Inchi： 1S/C8H8BrNO/c1-2-7(11)6-3-4-8(9)10-5-6/h3-5H,2H2,1H3
• InChI Key： HBTLRVLXKVIDGN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CC)=O

Additional information on 1-Propanone, 1-(6-bromo-3-pyridinyl)-

Comprehensive Guide to 1-Propanone, 1-(6-bromo-3-pyridinyl)- (CAS No. 1194020-10-4): Properties, Applications, and Market Insights

1-Propanone, 1-(6-bromo-3-pyridinyl)- (CAS No. 1194020-10-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ketone derivative features a 6-bromo-3-pyridinyl substituent, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its unique structural properties and versatility in chemical reactions.

The molecular formula of 1-Propanone, 1-(6-bromo-3-pyridinyl)- is C₈H₈BrNO, with a molecular weight of 214.06 g/mol. Its pyridine ring and bromine atom make it a valuable intermediate in the synthesis of more complex molecules. The compound's high purity and consistent quality are critical for applications in drug discovery and development, where precision and reliability are paramount.

One of the most notable applications of 1-Propanone, 1-(6-bromo-3-pyridinyl)- is in the pharmaceutical industry. It serves as a key building block for the synthesis of active pharmaceutical ingredients (APIs) targeting neurological and metabolic disorders. Recent studies have highlighted its role in the development of novel kinase inhibitors, which are a hot topic in cancer research. The compound's ability to act as a ligand or intermediate in catalytic reactions further expands its utility.

In agrochemicals, 1-Propanone, 1-(6-bromo-3-pyridinyl)- is used to develop next-generation pesticides and herbicides. Its brominated pyridine moiety contributes to the efficacy of these formulations, offering improved pest resistance management. With the growing demand for sustainable agriculture, this compound is gaining traction as a green chemistry solution.

The material science sector also benefits from the unique properties of 1-Propanone, 1-(6-bromo-3-pyridinyl)-. It is employed in the synthesis of advanced polymers and functional materials, such as conductive films and coatings. Researchers are exploring its potential in organic electronics, including OLEDs and photovoltaic cells, aligning with the global push for renewable energy technologies.

Market trends indicate a rising demand for 1-Propanone, 1-(6-bromo-3-pyridinyl)-, driven by its diverse applications and the increasing focus on precision chemistry. Suppliers and manufacturers are investing in scalable synthesis methods to meet the needs of pharmaceutical and agrochemical companies. The compound's patent landscape is also evolving, with new innovations being filed regularly.

For researchers and industry professionals, understanding the safety and handling of 1-Propanone, 1-(6-bromo-3-pyridinyl)- is essential. While it is not classified as a hazardous material, standard laboratory precautions should be followed. Proper storage conditions and handling protocols ensure its stability and longevity.

In summary, 1-Propanone, 1-(6-bromo-3-pyridinyl)- (CAS No. 1194020-10-4) is a versatile and valuable compound with broad applications across multiple industries. Its unique chemical structure and reactivity make it a cornerstone in modern synthetic chemistry. As research continues to uncover new uses, its importance in drug development, agriculture, and material science is expected to grow significantly.